Cas no 1803786-31-3 (3-Fluoro-2-methyl-4-nitrobenzenesulfonyl chloride)

• Product Name: 3-Fluoro-2-methyl-4-nitrobenzenesulfonyl chloride
• CAS No: 1803786-31-3
• MF: C₇H₅ClFNO₄S
• MW: 253.635303258896
• CID: 5004010
• Update Time: 2025-06-12

3-Fluoro-2-methyl-4-nitrobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-methyl-4-nitrobenzenesulfonyl chloride

• Inchi： 1S/C7H5ClFNO4S/c1-4-6(15(8,13)14)3-2-5(7(4)9)10(11)12/h2-3H,1H3
• InChI Key： HCFWYUZDDYFERP-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C=1C)F)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 349
• XLogP3: 2.2
• Topological Polar Surface Area: 88.3

Additional information on 3-Fluoro-2-methyl-4-nitrobenzenesulfonyl chloride

Recent Advances in the Application of 3-Fluoro-2-methyl-4-nitrobenzenesulfonyl chloride (CAS: 1803786-31-3) in Chemical Biology and Pharmaceutical Research

The compound 3-Fluoro-2-methyl-4-nitrobenzenesulfonyl chloride (CAS: 1803786-31-3) has recently emerged as a versatile building block in medicinal chemistry and chemical biology research. This sulfonyl chloride derivative has attracted significant attention due to its unique reactivity profile and potential applications in drug discovery. Recent studies have demonstrated its utility as a key intermediate in the synthesis of biologically active molecules, particularly in the development of covalent inhibitors targeting various enzymes.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of selective kinase inhibitors. Researchers utilized its reactive sulfonyl chloride group to create irreversible inhibitors that showed remarkable selectivity for specific tyrosine kinases involved in cancer pathways. The fluorine and nitro substituents on the aromatic ring were found to significantly influence the binding affinity and selectivity of the resulting inhibitors.

In parallel research, 3-Fluoro-2-methyl-4-nitrobenzenesulfonyl chloride has been employed as a critical reagent in activity-based protein profiling (ABPP) studies. Its ability to selectively modify active site residues in enzymes makes it particularly valuable for proteomic studies aimed at understanding enzyme function and identifying new drug targets. Recent work has demonstrated its effectiveness in mapping the active sites of various hydrolases and transferases.

The compound's stability and reactivity have also made it a subject of interest in materials science applications. A 2024 publication in ACS Applied Materials & Interfaces reported its use in the surface functionalization of polymeric materials for biomedical applications. The researchers successfully employed the sulfonyl chloride group to create stable covalent linkages with amine-functionalized surfaces, opening new possibilities for biomaterial development.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation and handling of 3-Fluoro-2-methyl-4-nitrobenzenesulfonyl chloride. New protocols have been developed to improve its stability during storage and transportation, addressing previous challenges with hydrolysis. These developments have significantly expanded its potential for large-scale applications in pharmaceutical manufacturing.

Looking forward, the unique properties of this compound suggest continued importance in chemical biology research. Ongoing studies are exploring its potential in the development of new covalent drugs and chemical probes, particularly in targeting challenging protein classes. The combination of its fluorine substitution pattern and reactive sulfonyl chloride group provides a distinctive chemical handle that is being leveraged in multiple areas of drug discovery.